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Compound of Interest

Compound Name: [Pyr1]-Apelin-13

CAS No.: 217082-60-5

Cat. No.: B550190

Get Quote

Technical Support Center: [Pyr1]-Apelin-13
Welcome to the technical support center for [Pyr1]-Apelin-13. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

handling and solubilization of this peptide. Below you will find frequently asked questions and a

troubleshooting guide to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of [Pyr1]-Apelin-13?

A1: [Pyr1]-Apelin-13 is generally considered soluble in water.[1][2][3] Different suppliers report

varying solubility limits, typically ranging from 1 mg/mL to 10 mg/mL in water.[1][2][3] One

source suggests solubility up to 50 mg/mL in water with the aid of sonication.[4] It is important

to note that the presence of trifluoroacetic acid (TFA) salts from the purification process can

enhance the peptide's solubility in aqueous solutions.[5]

Q2: What is the recommended solvent for initial reconstitution of [Pyr1]-Apelin-13?
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A2: Based on its reported solubility, the recommended initial solvent for reconstituting

lyophilized [Pyr1]-Apelin-13 is sterile, purified water.[1][2][3] For biological assays, it is crucial

to use high-purity, sterile water to avoid contamination.

Q3: Can I use buffers to dissolve [Pyr1]-Apelin-13?

A3: Yes, once the peptide is dissolved in water to create a stock solution, you can dilute it with

your desired buffer (e.g., Tris or phosphate buffer at pH 7) for subsequent experiments.[6] It is

always recommended to test the solubility in a small amount of the buffer first.

Q4: How should I store the lyophilized peptide and its solutions?

A4: Lyophilized [Pyr1]-Apelin-13 should be stored at -20°C under desiccating conditions.[1][2]

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C

or -80°C.[7] For short-term storage of solutions (up to one month), -20°C is acceptable, while

-80°C is recommended for long-term storage (up to six months).[7]

Q5: What is the molecular weight of [Pyr1]-Apelin-13?

A5: The molecular weight of [Pyr1]-Apelin-13 is approximately 1533.8 g/mol .[1][3]

Troubleshooting Guide
This guide addresses common issues encountered when working with [Pyr1]-Apelin-13.
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Problem Potential Cause Recommended Solution

Peptide does not fully dissolve

in water.

- Concentration is too high.-

Peptide has formed

aggregates.

- Try gentle warming (up to

40°C) or sonication to aid

dissolution.[8]- If the issue

persists, consider using a

small amount of a co-solvent

like DMSO (less than 1% in the

final solution) for initial

solubilization before diluting

with water or buffer.[9]-

Centrifuge the solution to pellet

any undissolved material

before use.[8][9]

Precipitation occurs after

adding buffer.

- The pH of the buffer is close

to the isoelectric point (pI) of

the peptide, where solubility is

minimal.[8][10]- Buffer

components are interacting

with the peptide.

- Adjust the pH of the solution

away from the peptide's pI.

Since [Pyr1]-Apelin-13 has a

net positive charge due to

Arginine and Lysine residues,

solubility may be improved in

slightly acidic conditions (e.g.,

by adding a small amount of

10% acetic acid).[9]- Test

solubility in different buffer

systems.

Inconsistent results in

biological assays.

- Inaccurate peptide

concentration due to

incomplete solubilization or

aggregation.- Peptide

degradation.

- Ensure the peptide is fully

dissolved before use by

following the recommended

solubilization protocols.-

Always prepare fresh dilutions

from a concentrated, properly

stored stock solution.- Avoid

repeated freeze-thaw cycles by

storing the peptide in aliquots.

[7]
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Experimental Protocols
Protocol 1: General Solubilization of [Pyr1]-Apelin-13

Preparation: Allow the vial of lyophilized [Pyr1]-Apelin-13 to equilibrate to room temperature

before opening.[6]

Reconstitution: Add the calculated volume of sterile, purified water to the vial to achieve the

desired stock concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex or swirl the vial to mix. If the peptide does not dissolve completely,

proceed with the following steps.

Sonication (Optional): Place the vial in a sonicator bath for short intervals (e.g., 10-15

seconds) to aid dissolution.[6] Avoid excessive heating.

Centrifugation: Before use, centrifuge the solution (e.g., 10,000 x g for 5 minutes) to pellet

any insoluble aggregates.[6]

Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: Solubility Testing Workflow
This protocol outlines a systematic approach to determine the optimal solvent for [Pyr1]-
Apelin-13 if issues arise with standard water reconstitution.

Initial Test: Attempt to dissolve a small, pre-weighed amount of the peptide in a precise

volume of purified water to the target concentration.

pH Adjustment: If solubility is poor in water, test solubility in dilute acidic or basic solutions.

Given the basic residues in [Pyr1]-Apelin-13, a slightly acidic solution may be beneficial.

Prepare a 0.1% acetic acid solution in water.

Attempt to dissolve a small amount of peptide in this solution.

Co-Solvent Testing: If the peptide remains insoluble, test with a minimal amount of an

organic co-solvent.
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Add a very small volume of DMSO (e.g., 10 µL) to a pre-weighed sample of the peptide.

Once dissolved, slowly add purified water or the desired buffer dropwise while vortexing to

reach the final concentration. Ensure the final DMSO concentration is compatible with your

assay (typically <1%).[9]
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Caption: Workflow for Solubilizing [Pyr1]-Apelin-13.
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Caption: Simplified Apelin Receptor Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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